Cas no 51173-04-7 (5-Fluoro-2-methoxypyridine)

5-Fluoro-2-methoxypyridine is a fluorinated pyridine derivative with the molecular formula C6H6FNO. This heterocyclic compound features a fluorine atom at the 5-position and a methoxy group at the 2-position of the pyridine ring, imparting unique electronic and steric properties. The electron-withdrawing fluorine enhances reactivity in nucleophilic aromatic substitution, while the methoxy group contributes to solubility and modulates steric hindrance. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring pyridine-based scaffolds. Its stable structure and well-defined regiochemistry make it valuable for precise molecular modifications. The compound's high purity and consistent quality ensure reliable performance in research and industrial applications.
5-Fluoro-2-methoxypyridine structure
5-Fluoro-2-methoxypyridine structure
Product Name:5-Fluoro-2-methoxypyridine
CAS No:51173-04-7
MF:C6H6FNO
MW:127.116344928741
MDL:MFCD03095252
CID:55955
PubChem ID:2783175
Update Time:2025-07-02

5-Fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methoxypyridine
    • 2-METHOXY-5-FLUOROPYRIDINE
    • 5-Fluoro-2-methoxy-pyridine
    • PYRIDINE, 5-FLUORO-2-METHOXY-
    • PubChem11248
    • 5-fluoro-2-methoxy pyridine
    • KSC497O4B
    • GYGABXVZIHADCT-UHFFFAOYSA-N
    • 5-Fluoropyridin-2-yl methyl ether
    • BCP22119
    • FCH919074
    • SBB085672
    • BBL103088
    • CF0029
    • STL556898
    • PS-9
    • DS-1620
    • FT-0639971
    • SY013020
    • 3-Fluoro-6-methoxypyridine
    • AB13611
    • A7563
    • MFCD03095252
    • EN300-50145
    • CS-0007509
    • DTXSID10382485
    • SCHEMBL1736269
    • AM20061269
    • AC-24933
    • AKOS005063678
    • 51173-04-7
    • PS-9165
    • Q-103397
    • DB-027665
    • MDL： MFCD03095252
    • Inchi： 1S/C6H6FNO/c1-9-6-3-2-5(7)4-8-6/h2-4H,1H3
    • InChI Key： GYGABXVZIHADCT-UHFFFAOYSA-N
    • SMILES： FC1=CN=C(C=C1)OC

Computed Properties

  • Exact Mass: 127.04300
  • Monoisotopic Mass: 127.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 22.1

Experimental Properties

  • Density: 1.146
  • Melting Point: 234-236°C
  • Boiling Point: 144.8°C at 760 mmHg
  • Flash Point: 41.4°C
  • Refractive Index: 1.471
  • PSA: 22.12000
  • LogP: 1.22930

5-Fluoro-2-methoxypyridine Security Information

5-Fluoro-2-methoxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoro-2-methoxypyridine Pricemore >>

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